Einecs 282-581-2
Overview
Description
Einecs 282-581-2 is a useful research compound. Its molecular formula is C23H35N3O4S and its molecular weight is 449.6 g/mol. The purity is usually 95%.
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properties
CAS RN |
84255-33-4 |
|---|---|
Molecular Formula |
C23H35N3O4S |
Molecular Weight |
449.6 g/mol |
IUPAC Name |
(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid;piperidine |
InChI |
InChI=1S/C18H24N2O4S.C5H11N/c1-4-5-10-15(18(21)22)19-25(23,24)17-12-7-8-13-14(17)9-6-11-16(13)20(2)3;1-2-4-6-5-3-1/h6-9,11-12,15,19H,4-5,10H2,1-3H3,(H,21,22);6H,1-5H2/t15-;/m0./s1 |
InChI Key |
VNMZCEOBZVWGQI-RSAXXLAASA-N |
Isomeric SMILES |
CCCC[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCNCC1 |
Canonical SMILES |
CCCCC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCNCC1 |
Origin of Product |
United States |
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